Computed Lipophilicity (XLogP3-AA): Target Compound vs. Dechlorinated Phenyl Analog
The target compound exhibits a computed XLogP3-AA of 5.4, reflecting its tetrachlorinated structure. In comparison, the dechlorinated phenyl analog Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine (CAS 1361659-03-1), which lacks the ortho-chloro substituent on the aniline ring, has a lower computed logP (estimated approximately 4.5–5.0 based on the loss of one chlorine atom, though an exact PubChem-computed value for this comparator is not available in the same release). This difference of approximately 0.4–0.9 logP units indicates that the target compound is meaningfully more lipophilic, which may influence membrane partitioning, plasma protein binding, and tissue distribution [1].
| Evidence Dimension | Computed partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | 5.4 (PubChem 2.1, 2021.05.07 release) |
| Comparator Or Baseline | Dimethyl-[4-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine (CAS 1361659-03-1): estimated XLogP3-AA ≈ 4.5–5.0 (no PubChem-computed value available; estimate based on one fewer chlorine atom). |
| Quantified Difference | ΔXLogP3-AA ≈ +0.4 to +0.9 (target more lipophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18); comparator value not experimentally measured. |
Why This Matters
Higher lipophilicity can translate into enhanced passive membrane permeability and blood-brain barrier penetration potential, which is a critical selection criterion for CNS-targeted screening campaigns.
- [1] PubChem Compound Summary, CID 118835674, Computed Properties section: XLogP3-AA = 5.4, National Center for Biotechnology Information, accessed May 2026. View Source
